Cas no 8050-09-7 (Gum Rosin)

• Product name: Gum Rosin
• CAS No: 8050-09-7
• MF: C₂₀H₃₀O₂
• MW: 302.4510
• CID: 48097
• PubChem ID: 24206434

Gum Rosin Chemical and Physical Properties

Names and Identifiers

• gum rosin
• BRAZILIAN GUM ROSIN
• CHINESE GUM ROSIN
• COLOPHONY
• COLOPHONIUM
• HYDROGENATED ROSIN
• FF WOOD ROSIN
• STAYBELITE RESIN
• RESIN (COLOPHONY) PALE AMBER
• Vinsol? resin
• (5β,9β)-Abieta-7,13-dien-19-oic acid
• Rosin
• Rosin, guM
• 脂松香
• ABIETIC ACID
• Sylvic acid
• Abietate
• l-Abietic acid
• Rosin Acid
• Kyselina abietova
• Kyselina abietova [Czech]
• Abietic acid, technical
• Abietinic acid
• V3DHX33184
• NSC25149
• (-)-Abietic acid
• Abietic acid, 85%
• Gum Rosin

• MDL： MFCD00132205
• Inchi： 1S/C20H30O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h7,12-13,16-17H,5-6,8-11H2,1-4H3,(H,21,22)/t16-,17+,19+,20+/m0/s1
• InChI Key： RSWGJHLUYNHPMX-ONCXSQPRSA-N
• SMILES： O([H])C([C@]1(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])C(C([H])(C([H])([H])[H])C([H])([H])[H])=C([H])C3=C([H])C([H])([H])[C@]21[H])=O

Computed Properties

• Exact Mass: 302.22500
• Monoisotopic Mass: 302.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 4.8

Experimental Properties

• Color/Form: Rosin is a transparent brittle solid with the smell of turpentine, and its appearance is a light yellow to coffee colored glassy solid. 2. density (g/ml 25 º C)
• Density: 1,07 g/cm3
• Melting Point: 70-72°C
• Boiling Point: 439.5°Cat760mmHg
• Flash Point: Fahrenheit: 370.4 ° f < br / > Celsius: 188 ° C < br / >
• Refractive Index: 1.5400
• Solubility: chloroform: 0.1 g/mL, clear, strongly yellow
• Water Partition Coefficient: Soluble in alcohol, benzene, ether. Insoluble in water
• Stability/Shelf Life: Stable. Combustible. Incompatible with oxidizing agents.
• PSA: 37.30000
• LogP: 5.20620
• Solubility: Soluble in alcohol, benzene, ether. Insoluble in water
• Merck: 14,8266
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

Gum Rosin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 43
• Safety Instruction： S24; S37
• FLUKA BRAND F CODES：10-21
• RTECS：VL0480000
• Hazardous Material Identification：
• Risk Phrases：R43
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature(BD150539)

Gum Rosin Customs Data

• HS CODE：3806900090
• Customs Data：

  China Customs Code:

  3806900090

Related Categories

• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids